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Compound of Interest

Compound Name: 5-Methoxyindan

CAS No.: 5111-69-3

Cat. No.: B1585329 Get Quote

This document provides a detailed guide on 5-Methoxyindan, a versatile chemical

intermediate with significant applications in synthetic chemistry and drug discovery. Intended

for researchers, scientists, and professionals in drug development, this guide consolidates

essential safety information, handling protocols, and detailed application notes to facilitate its

effective and safe use in a laboratory setting.

Introduction: The Strategic Importance of the Indan
Scaffold
The indan ring system, a bicyclic hydrocarbon consisting of a fused benzene and cyclopentane

ring, is a privileged scaffold in medicinal chemistry. Its rigid, three-dimensional structure

provides a valuable framework for the spatial orientation of functional groups, enabling precise

interactions with biological targets. The introduction of a methoxy group at the 5-position of the

indan structure, yielding 5-Methoxyindan, significantly influences its electronic properties and

metabolic stability, making it a key building block for a diverse range of pharmacologically

active molecules. This guide will delve into the practical aspects of working with 5-
Methoxyindan, from its fundamental properties and safety considerations to its application in

the synthesis of novel compounds with therapeutic potential.
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Material Safety and Handling: A Prerequisite for Safe
Experimentation
While a comprehensive, officially curated Material Safety Data Sheet (MSDS) for 5-
Methoxyindan (CAS No. 5111-69-3) is not readily available in public databases, safety

information can be compiled from suppliers and data for structurally similar compounds. The

following sections outline the critical safety and handling protocols based on available data and

established laboratory best practices.

Hazard Identification and Classification
Based on the known hazards of related indane and methoxy-substituted aromatic compounds,

5-Methoxyindan should be handled with care. The primary hazards associated with a related

compound, 5-Methoxyindole, include skin irritation, serious eye irritation, and potential

respiratory irritation.[1] Although not acutely toxic, appropriate precautions are necessary to

avoid exposure.[1]

Hazard Summary Table:

Hazard Class Category Precautionary Statement

Skin Corrosion/Irritation Category 2 (Assumed) H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2 (Assumed)
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Assumed)

H335: May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE) and Engineering
Controls
Adherence to proper safety protocols is paramount when handling 5-Methoxyindan. The

following PPE and engineering controls are mandatory to minimize exposure risk.

Engineering Controls:
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Always handle 5-Methoxyindan in a well-ventilated laboratory.

For procedures that may generate aerosols or dust, a certified chemical fume hood is

required.

Ensure easy access to an eyewash station and a safety shower in the immediate vicinity

of the work area.

Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn.

Skin Protection:

Gloves: Wear chemically resistant gloves, such as nitrile rubber.

Lab Coat: A flame-resistant lab coat should be worn to protect from splashes.

Respiratory Protection: For operations with a high likelihood of aerosol or dust generation,

a NIOSH-approved respirator with an appropriate cartridge is recommended.

PPE Selection Workflow:

Assess Experimental Procedure Potential for Aerosol/Dust Generation? Potential for Splash?

No

Enhanced PPE:
- Chemical Fume Hood

- Respirator

Yes

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

No

Additional PPE:
- Face Shield

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling 5-Methoxyindan.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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After Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[1]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.[1]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[1]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Storage and Disposal
Proper storage and disposal are essential for maintaining the integrity of the compound and

ensuring laboratory safety.

Storage: Store 5-Methoxyindan in a tightly sealed container in a cool, dry, and well-

ventilated area. Protect from light.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Physicochemical and Toxicological Profile
A thorough understanding of the physicochemical and toxicological properties of 5-
Methoxyindan is fundamental for its effective application in research.

Chemical and Physical Properties
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Property Value Source(s)

CAS Number 5111-69-3 [2]

Molecular Formula C₁₀H₁₂O [2]

Molecular Weight 148.20 g/mol [2]

Boiling Point 143-145 °C at 60 mmHg [3]

Density 1.023 g/mL at 25 °C [3]

Refractive Index n20/D 1.544 [3]

Toxicological Data
While specific toxicological data for 5-Methoxyindan is limited, studies on its derivative, 5-

methoxy-2-aminoindane (MEAI), provide valuable insights into its potential biological effects. A

toxicological evaluation of MEAI demonstrated a good safety profile in rats at certain doses.[4]

Cytotoxicity was observed at higher concentrations in in-vitro studies using rat brain striatum

primary neurons and human primary healthy hepatocytes.[4] It is crucial to note that these

findings are for a derivative and direct extrapolation to 5-Methoxyindan should be done with

caution.

Application Notes and Protocols in Drug Discovery
and Development
5-Methoxyindan serves as a critical starting material and intermediate in the synthesis of a

wide range of biologically active molecules.[5] Its structural features make it particularly

valuable in the development of novel therapeutic agents.

Role as a Versatile Synthetic Building Block
The primary application of 5-Methoxyindan in a research setting is as a precursor for more

complex molecules. The indan core and the methoxy group can be chemically modified to

introduce various functionalities, leading to the generation of compound libraries for high-

throughput screening.

Synthetic Utility Workflow:
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5-Methoxyindan Chemical Functionalization
(e.g., Bromination, Nitration)

Diverse 5-Methoxyindan
Derivatives

Biological Screening
(In Vitro / In Vivo Assays)

Lead Compound Identification
and Optimization

Click to download full resolution via product page

Caption: Synthetic utility of 5-Methoxyindan in drug discovery.

Protocol: Synthesis of Brominated 5-Methoxyindan
Derivatives
This protocol describes a general procedure for the bromination of 5-Methoxyindan, a

common first step in the synthesis of more complex derivatives. This reaction should be

performed by trained personnel in a properly equipped laboratory.

Materials:

5-Methoxyindan

N-Bromosuccinimide (NBS)

Benzoyl peroxide (initiator)

Carbon tetrachloride (CCl₄) or other suitable solvent

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard laboratory glassware for workup and purification

Procedure:

In a round-bottom flask, dissolve 5-Methoxyindan in CCl₄.
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Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

Heat the reaction mixture to reflux with stirring.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove succinimide.

Wash the filtrate with a saturated solution of sodium thiosulfate and then with water.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude brominated product.

Purify the product by column chromatography on silica gel.

Note: This is a generalized protocol. Specific reaction conditions, such as stoichiometry and

reaction time, may need to be optimized.

Application in the Development of Neuroprotective
Agents
Derivatives of 5-Methoxyindan have shown promise in the development of treatments for

neurodegenerative diseases. For instance, certain 5-methoxyindole-2-carboxylic acid

derivatives have demonstrated neuroprotective effects in models of Alzheimer's disease by

exhibiting strong antioxidant properties and inhibiting monoamine oxidase B.[6] While these are

not direct applications of 5-Methoxyindan, they highlight the therapeutic potential of the

scaffold and its relevance in neuroscience research.

In Vitro Evaluation of 5-Methoxyindan Derivatives
Once novel derivatives of 5-Methoxyindan are synthesized, their biological activity can be

assessed using a variety of in vitro assays.

General Protocol for Cell Viability Assay (MTT Assay):
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This protocol provides a framework for assessing the cytotoxicity of synthesized 5-
Methoxyindan derivatives on cancer cell lines.

Materials:

Human cancer cell lines (e.g., HeLa, MCF-7)

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with Fetal Bovine Serum (FBS)

and antibiotics

Synthesized 5-Methoxyindan derivatives dissolved in a suitable solvent (e.g., DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., acidified isopropanol)

96-well plates

Microplate reader

Procedure:

Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere

overnight.

Prepare serial dilutions of the synthesized compounds in culture medium.

Remove the old medium from the wells and add the medium containing different

concentrations of the test compounds. Include a vehicle control (e.g., DMSO).

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified

CO₂ incubator.

After the incubation period, add MTT solution to each well and incubate for an additional 2-4

hours.

Remove the medium and add the solubilization buffer to dissolve the formazan crystals.
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Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the cell viability as a percentage of the control and determine the IC₅₀ value for

each compound.

Conclusion and Future Directions
5-Methoxyindan is a valuable and versatile chemical entity for researchers and drug

development professionals. Its unique structural and electronic properties make it an ideal

starting point for the synthesis of novel compounds with a wide range of potential therapeutic

applications, particularly in the field of neuroscience. While a dedicated MSDS is not widely

available, a comprehensive understanding of its potential hazards can be inferred from related

compounds, allowing for its safe handling with appropriate precautions. The protocols and

application notes provided in this guide are intended to serve as a foundation for the innovative

use of 5-Methoxyindan in the ongoing quest for new and effective medicines. Future research

should focus on the synthesis and biological evaluation of a broader range of 5-Methoxyindan
derivatives to fully explore the therapeutic potential of this privileged scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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